Cas no 923676-92-0 (4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide)

• Product Name: 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide
• CAS No: 923676-92-0
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• MDL: MFCD08444471
• CID: 3109301
• PubChem ID: 16227365
• Update Time: 2025-05-20

4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(trifluoromethyl)benzenesulfonamide
• 872-666-8
• NDNVZATXCGMNHR-UHFFFAOYSA-N
• SCHEMBL16379693
• YLB67692
• MFCD08444471
• SB81962
• 4-cyano-3-(trifluoromethyl)benzene-1-sulfonamide
• 4-Cyano-3-trifluoromethyl-benZenesulfonamide
• GS0494
• AKOS009102000
• EN300-25686
• 923676-92-0
• G31859
• Z214391586
• 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide

• MDL： MFCD08444471
• Inchi： 1S/C8H5F3N2O2S/c9-8(10,11)7-3-6(16(13,14)15)2-1-5(7)4-12/h1-3H,(H2,13,14,15)
• InChI Key： NDNVZATXCGMNHR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 250.00238307Da
• Monoisotopic Mass: 250.00238307Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide

Recent Advances in the Study of 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide (CAS: 923676-92-0)

The compound 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide (CAS: 923676-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its cyano and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable advancements in the study of this compound is its role in the inhibition of carbonic anhydrase (CA) isoforms. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide exhibits high selectivity and potency against CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing critical interactions with zinc-coordinated water molecules and hydrophobic residues. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its applications in oncology, recent investigations have explored the compound's utility in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide acts as a potent inhibitor of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers employed molecular dynamics simulations and in vitro assays to demonstrate the compound's ability to disrupt fibril formation and reduce neurotoxicity in neuronal cell cultures. These results highlight its potential as a therapeutic agent for neurodegenerative disorders.

Another area of interest is the compound's role in antimicrobial drug discovery. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis and evaluation of 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide derivatives against multidrug-resistant bacterial strains. The study found that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. Structure-activity relationship (SAR) analyses indicated that the trifluoromethyl group enhances membrane permeability, while the cyano group contributes to target specificity.

Despite these promising findings, challenges remain in the clinical translation of 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide. Pharmacokinetic studies have revealed limited oral bioavailability, necessitating further optimization of its physicochemical properties. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to improve its absorption and distribution profiles. A 2023 study in the European Journal of Pharmaceutical Sciences reported significant improvements in bioavailability through the development of a liposomal formulation, paving the way for future preclinical evaluations.

In conclusion, 4-Cyano-3-(Trifluoromethyl)Benzene-1-Sulfonamide (CAS: 923676-92-0) represents a versatile scaffold with broad therapeutic potential. Its applications span oncology, neurodegenerative diseases, and antimicrobial therapy, driven by its unique structural features and potent bioactivity. Ongoing research aims to address its pharmacokinetic limitations and explore novel derivatives for enhanced efficacy. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.